Cas no 2091298-92-7 (1-Propylpyrazolo[3,4-b]pyridin-5-amine)

1-Propylpyrazolo[3,4-b]pyridin-5-amine is a heterocyclic organic compound featuring a pyrazolopyridine core substituted with a propyl group at the 1-position and an amine group at the 5-position. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its fused bicyclic system offers rigidity and electronic diversity, which may enhance binding affinity in target interactions. The propyl side chain can influence solubility and pharmacokinetic properties, while the primary amine provides a reactive handle for further derivatization. The compound’s well-defined scaffold makes it suitable for medicinal chemistry applications, including kinase inhibitor research.
1-Propylpyrazolo[3,4-b]pyridin-5-amine structure
2091298-92-7 structure
Product Name:1-Propylpyrazolo[3,4-b]pyridin-5-amine
CAS No:2091298-92-7
MF:C9H12N4
MW:176.21838092804
CID:5267790
Update Time:2025-06-09

1-Propylpyrazolo[3,4-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Propylpyrazolo[3,4-b]pyridin-5-amine
    • Inchi: 1S/C9H12N4/c1-2-3-13-9-7(5-12-13)4-8(10)6-11-9/h4-6H,2-3,10H2,1H3
    • InChI Key: YSJWIWRTFWXGGT-UHFFFAOYSA-N
    • SMILES: C12N(CCC)N=CC1=CC(N)=CN=2

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Additional information on 1-Propylpyrazolo[3,4-b]pyridin-5-amine

Comprehensive Overview of 1-Propylpyrazolo[3,4-b]pyridin-5-amine (CAS No. 2091298-92-7): Properties, Applications, and Research Insights

The compound 1-Propylpyrazolo[3,4-b]pyridin-5-amine (CAS No. 2091298-92-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This pyrazolopyridine derivative features a propyl substituent at the 1-position and an amine group at the 5-position, which contribute to its versatile reactivity and potential biological activities. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting kinase inhibitors and modulating enzymatic pathways.

In recent years, the demand for pyrazolopyridine-based compounds has surged, driven by their relevance in treating inflammatory diseases, metabolic disorders, and certain types of cancers. 1-Propylpyrazolo[3,4-b]pyridin-5-amine stands out due to its balanced lipophilicity and hydrogen-bonding capacity, making it a promising candidate for lead optimization in medicinal chemistry. Its CAS number 2091298-92-7 is frequently searched in academic databases and patent filings, reflecting its growing importance in industrial and academic labs.

One of the most discussed topics in the context of heterocyclic amines is their role in sustainable chemistry. With the rise of green synthesis methodologies, researchers are investigating eco-friendly routes to produce 1-Propylpyrazolo[3,4-b]pyridin-5-amine with minimal waste and energy consumption. This aligns with global trends toward environmentally responsible pharmaceutical manufacturing, a subject often queried in search engines like "green synthesis of pyrazolopyridines" or "sustainable heterocyclic compound production."

The structural motif of pyrazolo[3,4-b]pyridine is also a hotspot in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are frequently performed to predict the compound's interactions with biological targets. Such in silico approaches reduce experimental costs and accelerate drug development cycles—a key concern for biotech startups and large pharma alike. Searches for "pyrazolopyridine docking studies" or "CAS 2091298-92-7 bioactivity" have spiked in AI-driven literature review tools, underscoring its interdisciplinary appeal.

Beyond pharmaceuticals, 1-Propylpyrazolo[3,4-b]pyridin-5-amine has potential applications in material science. Its conjugated π-system and electron-rich nitrogen atoms make it a candidate for organic semiconductors or light-emitting diodes (OLEDs). This dual utility in life sciences and advanced materials answers common search queries like "pyrazolopyridines in electronics" or "multifunctional heterocyclic compounds," bridging gaps between chemistry subfields.

Quality control and analytical characterization of CAS 2091298-92-7 are critical for industrial adoption. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Laboratories often search for "analytical methods for pyrazolopyridine derivatives" or "specifications of 1-Propylpyrazolo[3,4-b]pyridin-5-amine," highlighting the need for standardized protocols in compound validation.

In summary, 1-Propylpyrazolo[3,4-b]pyridin-5-amine (CAS No. 2091298-92-7) exemplifies the convergence of medicinal chemistry, sustainability, and advanced materials. Its multifaceted applications and research-driven demand ensure its continued relevance in scientific discourse. By addressing trending queries and integrating cross-disciplinary insights, this overview aims to serve as a definitive resource for researchers and industry professionals alike.

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